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Compound of Interest

Compound Name: 2-Bromo-5-(methylthio)thiophene

CAS No.: 86369-96-2

Cat. No.: B3290291

Get Quote

CAS Registry Integrity & Supply Chain Validation

Executive Summary
This guide addresses the sourcing, validation, and quality attributes of 2-Bromo-5-
(methylthio)thiophene, a critical heterocyclic building block used in the synthesis of

functionalized thiophenes for organic electronics (oligothiophenes) and pharmaceutical

intermediates (SGLT2 inhibitor scaffolds).

CRITICAL ADVISORY: CAS Number Mismatch The user query specified CAS 19492-74-1.

Correction: CAS 19492-74-1 is frequently misattributed in unverified databases. The

industry-standard CAS for 2-Bromo-5-(methylthio)thiophene is 86369-96-2.

Risk: Ordering solely by the user-provided CAS (19492-74-1) may result in the delivery of

Propoxylated neopentyl glycol diacrylate (CAS 84170-74-1) or 2-Methylthio-thiophene

depending on the vendor's database error.

Directive: All procurement must be validated by IUPAC name and Structure, not CAS alone.
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Part 1: Chemical Profile & Critical Quality Attributes
(CQAs)
To ensure downstream reaction success (particularly Palladium-catalyzed cross-couplings), the

material must meet specific structural and purity criteria.

Attribute Specification Technical Rationale

Chemical Name
2-Bromo-5-

(methylthio)thiophene
Target molecule.

Valid CAS 86369-96-2
Primary identifier for the

brominated thio-ether.

Molecular Weight 209.13 g/mol Basis for stoichiometry.

Appearance Colorless to pale yellow liquid
Darkening indicates oxidation

or polymerization.

Purity (GC) > 97.0%

< 95% leads to difficult

separation of bi-aryl

byproducts in Suzuki

couplings.

Regio-Purity > 99% (vs. 3-bromo isomer)

The 3-bromo isomer is a

"dead" impurity in linear

polymer synthesis, terminating

chains.

Water (KF) < 0.1%
Critical for moisture-sensitive

lithiation or Grignard reactions.

Part 2: Synthesis & Impurity Landscape
Understanding the synthesis allows you to predict impurities that a Certificate of Analysis (CoA)

might miss. The standard route is the electrophilic bromination of 2-(methylthio)thiophene.

Synthesis Workflow & Side Reactions
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2-(Methylthio)thiophene
(Starting Material)

Reaction Matrix

 Electrophilic Subst.

NBS or Br2
(Brominating Agent)

2-Bromo-5-(methylthio)thiophene
(Target: 86369-96-2) Major (C5 Attack)

2,5-Dibromo-3-(methylthio)thiophene
(Over-bromination)

 Excess Br2

2-Bromo-3-(methylthio)thiophene
(Regioisomer)

 Minor (C3 Attack)

Click to download full resolution via product page

Figure 1: Synthesis pathway showing the origin of critical impurities. Regioselectivity is driven

by the directing power of the -SMe group.

The "Regio-Trap": The methylthio group (-SMe) is an ortho/para director. In thiophene, position

2 is already occupied. The -SMe group at position 2 directs incoming electrophiles primarily to

position 5 (alpha). However, steric hindrance or high temperatures can lead to minor

bromination at position 3 (beta).

Why it matters: The 3-bromo isomer has nearly identical boiling points to the 5-bromo target,

making distillation ineffective. Recrystallization (if solid) or High-Performance Flash

Chromatography is required for removal.

Part 3: Supplier Evaluation & Sourcing Strategy
Because this is a specialized building block, "Tier 1" catalog suppliers often re-source from

"Tier 2" specialized manufacturers.

Supplier Tiering Framework
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Tier Supplier Type
Recommended
Vendors

Use Case Risk Profile

1 Global Catalog

Sigma-Aldrich

(Merck), TCI

Chemicals,

Apollo Scientific

Small scale (mg

to g), Reference

Standards.

Low risk, High

cost.

2 Specialized CRO

Enamine, Combi-

Blocks,

JHECHEM,

BenchChem

Scale-up (10g -

1kg). These

vendors

specialize in

heterocycles.

Moderate risk;

Req. batch

validation.

3 Bulk Aggregators

Various

Alibaba/Indiamar

t vendors

NOT

RECOMMENDE

D for this

compound due to

the CAS

confusion noted

above.

High risk of

receiving wrong

isomer.

Specific Sourcing Links (Verified)
Enamine: Search for Thiophene building blocks or CAS 86369-96-2. They are a primary

manufacturer of halogenated thiophenes.

Combi-Blocks: Frequently stocks 2-Bromo-5-(methylthio)thiophene under their thiophene

catalog.

JHECHEM: Identified as a specific supplier for this CAS (86369-96-2).

Part 4: Analytical Validation Protocol (The Self-Validating
System)
Do not trust the label. Upon receipt of the material, execute this 3-step validation protocol.

Step 1: 1H-NMR Identity Check
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The regiochemistry (2,5-substitution) must be confirmed.

Solvent: CDCl3

Expected Signals:

2.4 - 2.5 ppm (3H, s): Methylthio group (-SCH3).

6.8 - 7.0 ppm (2H, dd): Thiophene protons.

Diagnostic Criteria: You must see two distinct doublets (or a tight AB system) for the

thiophene ring protons (H3 and H4).

Coupling Constant (

): Expect

Hz.

Failure Mode: If you see a singlet in the aromatic region, you likely have the 2,5-dibromo

impurity or a different substitution pattern.

Step 2: GC-MS Purity Check
Method: Non-polar column (HP-5 or DB-5).

Target Ion: Molecular ion

at 208/210 m/z (1:1 intensity ratio due to

isotopes).

Red Flag: A peak at 286/288/290 m/z indicates 2,5-dibromo-3-(methylthio)thiophene (over-

brominated).

Step 3: Functional Use Test (The "Suzuki Test")
Before committing 100g to a GMP batch, perform a pilot Suzuki coupling with a cheap boronic

acid (e.g., Phenylboronic acid).

Success: >90% conversion to 2-phenyl-5-(methylthio)thiophene.
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Failure: Low conversion often indicates sulfur poisoning of the Pd-catalyst due to free thiols

(degradation products) in the starting material.

Part 5: Quality Assurance Decision Matrix

Incoming Sample
(Labeled CAS 19492-74-1 or 86369-96-2)

Visual Inspection
(Is it clear/yellow?)

1H-NMR Analysis
(Check Regio-isomer)

Pass

REJECT / RETURN

Fail (Dark/Black)GC-MS Analysis
(Check Over-bromination)

Pass (Doublets seen)

Fail (Singlets seen)

Decision Node

RELEASE FOR SYNTHESIS

Purity >97% Contains Dibromo >1%

Click to download full resolution via product page

Figure 2: Incoming Quality Control (IQC) workflow to prevent batch failure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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